molecular formula C12H15ClN2O3 B8798279 1-[2-(2-chloro-4-nitrophenoxy)ethyl]Pyrrolidine CAS No. 862874-67-7

1-[2-(2-chloro-4-nitrophenoxy)ethyl]Pyrrolidine

Cat. No.: B8798279
CAS No.: 862874-67-7
M. Wt: 270.71 g/mol
InChI Key: XDYIXHGWJPBPKM-UHFFFAOYSA-N
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Description

1-[2-(2-chloro-4-nitrophenoxy)ethyl]Pyrrolidine is a useful research compound. Its molecular formula is C12H15ClN2O3 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

862874-67-7

Molecular Formula

C12H15ClN2O3

Molecular Weight

270.71 g/mol

IUPAC Name

1-[2-(2-chloro-4-nitrophenoxy)ethyl]pyrrolidine

InChI

InChI=1S/C12H15ClN2O3/c13-11-9-10(15(16)17)3-4-12(11)18-8-7-14-5-1-2-6-14/h3-4,9H,1-2,5-8H2

InChI Key

XDYIXHGWJPBPKM-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CCOC2=C(C=C(C=C2)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of Cs2CO3 (23.1 g, 71.0 mmol), 1-(2-chloroethyl)pyrrolidine, hydrochloride (9.0 g, 53.2 mmol) and 2-chloro-4-nitrophenol (3.0 g, 17.8 mmol) in DMF (50 mL) was heated at 80° C. for 4 days. After dilution with H2O (50 mL), the mixture was extracted with EtOAc (2×100 mL). The combined organic layers were washed with H2O (30 mL), then with brine prior to drying over MgSO4. After removal of the solvent under vacuum, the residue was chromatographed on silica gel using 5%-10% gradient MeOH/CH2Cl2 to yield yellow brownish solid (1.5 g, 31%) MS (ESI) 271 (M+H)+.
Name
Cs2CO3
Quantity
23.1 g
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Yield
31%

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